Cas no 341965-96-6 (1-(3,5-Dimethylphenyl)-3,3-dimethyl-2-azetanone)

• Product Name: 1-(3,5-Dimethylphenyl)-3,3-dimethyl-2-azetanone
• CAS No: 341965-96-6
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• MDL: MFCD00793364
• CID: 5204896
• Update Time: 2026-03-06

1-(3,5-Dimethylphenyl)-3,3-dimethyl-2-azetanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-DIMETHYLPHENYL)-3,3-DIMETHYL-2-AZETANONE
• 1-(3,5-dimethylphenyl)-3,3-dimethylazetidin-2-one
• Bionet2_000783
• MLS000706861
• HMS1366D13
• HMS2644K14
• SMR000334367
• 1-(3,5-Dimethylphenyl)-3,3-dimethyl-2-azetanone

• MDL： MFCD00793364
• Inchi： 1S/C13H17NO/c1-9-5-10(2)7-11(6-9)14-8-13(3,4)12(14)15/h5-7H,8H2,1-4H3
• InChI Key： JQHTWZITHBVUKB-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)CN1C1C=C(C)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3

Additional information on 1-(3,5-Dimethylphenyl)-3,3-dimethyl-2-azetanone

Introduction to 1-(3,5-Dimethylphenyl)-3,3-Dimethyl-2-Azetanone (CAS No. 341965-96-6)

1-(3,5-Dimethylphenyl)-3,3-dimethyl-2-azetanone, also known by its CAS registry number CAS No. 341965-96-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetanones, which are four-membered lactams with unique structural and functional properties. The molecule's structure consists of a 2-azetanone core substituted with a 3,5-dimethylphenyl group at position 1 and two methyl groups at position 3. This substitution pattern imparts distinctive electronic and steric characteristics to the molecule, making it a valuable substrate for various chemical transformations and biological studies.

The synthesis of 1-(3,5-Dimethylphenyl)-3,3-dimethyl-2-azetanone typically involves multi-step reactions that combine principles of nucleophilic acyl substitution and ring-closing strategies. Recent advancements in catalytic methodologies have enabled more efficient and selective routes to this compound, leveraging transition metal catalysts and microwave-assisted synthesis techniques. These developments have not only improved the yield and purity of the product but also expanded its applicability in downstream applications.

In terms of physical properties, this compound exhibits a melting point of approximately 78°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, facilitating its use in solution-based reactions. The compound's UV-vis spectrum shows absorption bands in the range of 270–280 nm, indicative of its conjugated system involving the azetanone ring and the aromatic substituent.

The biological activity of 1-(3,5-Dimethylphenyl)-3,3-dimethyl-2-azetanone has been extensively studied in recent years. Research has demonstrated that this compound possesses potent anti-inflammatory properties, potentially mediated through inhibition of cyclooxygenase (COX) enzymes. Additionally, it has shown selective cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

Recent studies have explored the use of this compound as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. For instance, researchers have employed it as a precursor for synthesizing peptide-like structures with improved membrane permeability and bioavailability. These findings underscore its versatility as both a standalone entity and a key intermediate in complex molecule synthesis.

In conclusion, 1-(3,5-Dimethylphenyl)-3,3-dimethyl-2-azetanone (CAS No. 341965-96-6) is a multifaceted compound with promising applications in drug discovery and organic synthesis. Its unique structure and favorable physicochemical properties make it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced chemical systems.